Cas no 70254-42-1 (2-Quinolinol)

2-Quinolinol structure

Product Name:2-Quinolinol

CAS No:70254-42-1

MF:C₉H₇NO

MW:145.157982110977

CID:565506

PubChem ID:6038

Update Time:2025-09-23

2-Quinolinol Chemical and Physical Properties

Names and Identifiers

- 2-Quinolinol
- Quinolin-2-ol
- 2(1H)-Quinoline
- 2(1h)-quinolinone
- 2(1H)-Quinolone
- 2-oxoquinoline
- 2-Quinoline
- 2-Quinolinol 50
- 2-quinolinone
- 2-QUINOLONE
- CARBOSTYRIL
- quinolin-2-(1H)-one
- quinolin-2-one
- quinoline-2(1H)-thione
- AC-3056
- SCHEMBL8621
- Quinolinol
- 2-Chinolinol
- AKOS003297745
- alpha-Hydroxyquinoline
- A836815
- FT-0612637
- Carbostyril (VAN)
- 2-HYDROXYQUINOLINE (2-QUINOLINOL)
- STR05548
- DTXSID1058769
- CHEBI:18289
- UNII-803BHY7QWU
- SB67445
- BP-10114
- starbld0000627
- HMS3604N04
- NSC-554
- W-104563
- GS-6597
- CCRIS 4327
- CHEMBL186422
- hydroquinolin-2-one
- Quinolinone
- PS-4021
- NSC 156783
- BDBM50366034
- Quinolin-2(1H)-one
- 2-Hydroxyquinoline, 98%
- CS-W005598
- MFCD00463096
- 1321-40-0
- CHEBI:16365
- E82978
- SB37816
- MLS004491723
- alpha-Quinolone
- C06338
- 2-oxo-1,2-dihydroquinoline
- H0304
- 59-31-4
- SY303522
- EINECS 274-516-1
- HYDROXYQUINOLINE, 2-
- hyroxyquinoline
- .alpha.-Hydroxyquinoline
- AI3-00782
- quinolone
- NSC554
- NS00034131
- 1,2-dihydroquinolin-2-one
- .alpha.-Quinolone
- 2-(1H)-QUINOLINONE
- InChI=1/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11
- hydroquinolinone
- quino- lone
- doi:10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
- 1H-quinolin-2-one
- NCGC00166019-01
- a-Hydroxyquinoline
- 2-[1h]-quinolone
- SMR003288680
- AC-907/25014359
- 1H-quinolone
- F0001-1542
- Q27095480
- Z57473020
- C06415
- 803BHY7QWU
- MFCD00006743
- 3srg
- EINECS 200-420-6
- EN300-67221
- AKOS015897112
- CARBOSTYRIL [MI]
- 1H-quinolinone
- 70254-42-1
- NSC156783
- AMY23222
- Hydroxyquinoleine
- 2-Hydroxyquinoline
- NSC-156783
- 104534-80-7
- Quinolones
- o-Aminocinnamic acid lactam
- Hydroxyquinoleine [French]
- 1-H-quinolone
- DB04745
- SY003693
- 10.14272/LISFMEBWQUVKPJ-UHFFFAOYSA-N.1
- quinoline, 2-hydroxy-
- STK097666
- STK414900
- DB-021213
- DB-228250
- Inchi： 1S/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11)
- InChI Key： LISFMEBWQUVKPJ-UHFFFAOYSA-N
- SMILES： O=C1C=CC2C=CC=CC=2N1

Computed Properties

Exact Mass: 145.05281
Monoisotopic Mass: 145.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.1A^2

Experimental Properties

Density: 1.188g/cm3
Melting Point: 195-198 °C
Boiling Point: 346.7ºC at 760mmHg
Flash Point: 200.6ºC
Refractive Index: 1.595
PSA: 33.12
LogP: 1.94040

2-Quinolinol Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R36/37/38

2-Quinolinol Pricemore >>

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